Cas no 40926-73-6 ((2-methoxyphenoxy)acetyl chloride)

• Product Name: (2-methoxyphenoxy)acetyl chloride
• CAS No: 40926-73-6
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD02223230
• CID: 1077347
• PubChem ID: 3126948
• Update Time: 2025-05-20

(2-methoxyphenoxy)acetyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-phenoxy)-acetyl chloride
• (2-methoxyphenoxy) acetyl chloride
• (2-Methoxy-phenoxy)-acetylchlorid
• 2-[2'-(methoxy)-phenoxy]-acetylchloride
• 2-methoxyphenoxyacetyl chloride
• AC1MIUYV
• CTK1D4182
• F2190-0098
• o-Methoxyphenoxyacetyl chloride
• (2-methoxyphenoxy)acetyl chloride
• MFCD02223230
• 2-(2-methoxyphenoxy)acetylchloride
• STR07072
• EN300-236223
• Acetyl chloride, (2-methoxyphenoxy)-
• (2-methoxy-phenoxy)-acetyl chloride, AldrichCPR
• AKOS000301379
• 40926-73-6
• SCHEMBL3253348
• DTXSID60389580
• DB-016338
• 2-(2-methoxyphenoxy)acetyl chloride

• MDL： MFCD02223230
• Inchi： 1S/C9H9ClO3/c1-12-7-4-2-3-5-8(7)13-6-9(10)11/h2-5H,6H2,1H3
• InChI Key： VWVRTVRGLRSWEQ-UHFFFAOYSA-N
• SMILES： ClC(COC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 200.02407
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

(2-methoxyphenoxy)acetyl chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2-methoxyphenoxy)acetyl chloride

Introduction to (2-Methoxyphenoxy)acetyl Chloride (CAS No. 40926-73-6)

(2-Methoxyphenoxy)acetyl chloride (CAS No. 40926-73-6) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a methoxyphenyl group and an acyl chloride functional group. These structural features contribute to its reactivity and utility in various chemical reactions and processes.

The chemical formula of (2-methoxyphenoxy)acetyl chloride is C₁₀H₉ClO₃. It is a colorless to pale yellow liquid with a molecular weight of approximately 210.63 g/mol. The compound is highly reactive due to the presence of the acyl chloride group, which readily undergoes nucleophilic acyl substitution reactions. This reactivity makes it an essential reagent in synthetic organic chemistry, particularly in the formation of amides, esters, and other derivatives.

In the context of pharmaceutical research, (2-methoxyphenoxy)acetyl chloride has gained attention for its potential use in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of (2-methoxyphenoxy)acetyl-based compounds with potent anti-inflammatory properties. These compounds were found to inhibit the production of pro-inflammatory cytokines, making them promising candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, (2-methoxyphenoxy)acetyl chloride has also been utilized in materials science for the development of advanced functional materials. A 2020 study in Advanced Materials highlighted the use of this compound in the synthesis of polymer-based coatings with enhanced thermal stability and mechanical strength. The unique combination of aromatic and acyl functionalities in (2-methoxyphenoxy)acetyl chloride allows for the creation of polymers with tailored properties suitable for high-performance applications.

The synthesis of (2-methoxyphenoxy)acetyl chloride typically involves the reaction of 2-methoxyphenol with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product. The purity and yield of (2-methoxyphenoxy)acetyl chloride can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and stoichiometry.

In terms of safety and handling, it is important to note that (2-methoxyphenoxy)acetyl chloride is a reactive compound that can cause irritation to the skin and eyes upon contact. It should be handled with appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. Additionally, it should be stored in a cool, dry place away from incompatible substances such as strong bases and reducing agents.

The environmental impact of (2-methoxyphenoxy)acetyl chloride is another important consideration. While it is not classified as a hazardous waste under most regulations, proper disposal methods should be followed to minimize any potential environmental harm. Disposal should be conducted in accordance with local regulations and guidelines to ensure environmental safety.

In conclusion, (2-methoxyphenoxy)acetyl chloride (CAS No. 40926-73-6) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an essential reagent for researchers and scientists working in these fields. Ongoing research continues to uncover new applications and potential uses for this compound, further highlighting its importance in modern chemistry.